Cas no 1467848-06-1 (4-(3-Hydroxybutyl)-2,6-dimethylphenol)

• Product Name: 4-(3-Hydroxybutyl)-2,6-dimethylphenol
• CAS No: 1467848-06-1
• Molecular Formula: C₁₂H₁₈O₂
• Molecular Weight: 194.270123958588
• CID: 5773215
• PubChem ID: 65920021

4-(3-Hydroxybutyl)-2,6-dimethylphenol Properties

Names and Identifiers

• 4-(3-hydroxybutyl)-2,6-dimethylphenol
• EN300-1854181
• CS-0353710
• AKOS015261725
• 1467848-06-1
• Benzenepropanol, 4-hydroxy-α,3,5-trimethyl-

• InChIKey： AEXXRXRRXGYHSI-UHFFFAOYSA-N
• Inchi： 1S/C12H18O2/c1-8-6-11(5-4-10(3)13)7-9(2)12(8)14/h6-7,10,13-14H,4-5H2,1-3H3
• SMILES： OC(C)CCC1C=C(C)C(=C(C)C=1)O

Computed Properties

• Exact Mass: 194.130679813g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 194.130679813g/mol
• Heavy Atom Count: 14
• Complexity: 158
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Boiling Point: 332.4±37.0 °C(Predicted)
• pka: 10.86±0.25(Predicted)
• Density: 1.055±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Ortho cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Ortho cresols